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Compound of Interest

Compound Name: Avenalumic acid

Cat. No.: B1666149 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Avenalumic acid, a phenolic acid found in oats. Due to the limited

availability of specific safety data, a cautious approach is recommended, treating Avenalumic
acid as a potentially hazardous chemical. This guide is intended for researchers, scientists,

and drug development professionals to ensure safe handling and disposal in a laboratory

setting.

I. Physicochemical Properties of Avenalumic Acid
A clear understanding of the chemical's properties is foundational to its safe handling and

disposal. Key quantitative data for Avenalumic acid are summarized below.
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Property Value Source

Molecular Formula C₁₁H₁₀O₃ [1][2][3]

Molar Mass 190.2 g/mol [1]

Appearance Pale yellow substance [4]

Melting Point 217 °C [4]

Solubility Soluble in aqueous alkali [4]

Stability

Unstable on prolonged

exposure to air and/or daylight,

gradually darkens to amber

and dark brown decomposition

products.

[4]

II. Standard Operating Procedure for Disposal
Given the absence of a specific Safety Data Sheet (SDS), Avenalumic acid should be handled

as a research chemical of unknown toxicity and environmental impact. The following step-by-

step procedure outlines a conservative and safe disposal pathway.

Personnel Protective Equipment (PPE) Required:

Standard laboratory coat

Safety goggles

Chemical-resistant gloves

Procedure:

Risk Assessment: Before handling, perform a risk assessment for the specific quantity and

concentration of Avenalumic acid to be disposed of.

Waste Segregation: Do not mix Avenalumic acid waste with other chemical waste streams

unless compatibility is confirmed. It should be collected in a designated, compatible, and

clearly labeled hazardous waste container.
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Containerization:

Use a clean, leak-proof container made of a material compatible with organic acids.

The container must be securely sealed.

Label the container clearly with "Hazardous Waste," the name "Avenalumic Acid," and

the approximate quantity.

Neutralization (for aqueous solutions): While specific reactivity data is unavailable, a general

procedure for neutralizing acidic waste can be cautiously applied to small quantities of

aqueous solutions of Avenalumic acid.

Work in a well-ventilated fume hood.

Slowly add a dilute solution of a weak base, such as sodium bicarbonate, to the

Avenalumic acid solution while stirring.

Monitor the pH. The goal is to reach a neutral pH range (typically 6-8).

Be aware of potential gas evolution or heat generation during neutralization.

The neutralized solution should still be collected as hazardous waste.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure hazardous waste accumulation area, away from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Do not dispose of Avenalumic acid down the drain or in regular trash.

III. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Avenalumic acid.
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Caption: Disposal workflow for Avenalumic acid.
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Disclaimer: This information is provided as a general guide. Always consult your institution's

specific waste disposal policies and procedures and contact your Environmental Health and

Safety (EHS) department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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